Potassium Fluoride

• CAS No.: 7789-23-3
• Product Name: Potassium Fluoride
• Molecular Formula: KF; FK
• Molecular Weight: 58.097 g/mol
• IUPAC Name: potassium;fluoride
• Standard InChI: InChI=1S/FH.K/h1H;/q;+1/p-1
• Standard InChIKey: NROKBHXJSPEDAR-UHFFFAOYSA-M
• Isomeric SMILES: [F-].[K+]
• SMILES: [F-].[K+]
• Canonical SMILES: [F-].[K+]
• Boiling Point: 2741 °F at 760 mm Hg (NTP, 1992); 1502 °C
• Colorform: White cubic crystals; White crystalline, deliquescent powde
• Density: 2.48 (NTP, 1992); 2.48 g/cu cm
• Melting Point: 1576 °F (NTP, 1992); 858 °C
• Physical Description: Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass.; DryPowder; DryPowder, Liquid; Liquid; PelletsLargeCrystals
• Description: Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass.; Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); Soluble in water, hydrogen fluoride; insoluble in alcohol; 102 g/100 g water at 25 °C
• Synonyms: Clocat F; Potassium Monofluoride
• Vapor Pressure: 100 Pa (0.75 mm Hg) at 869 °C; 1 kPa (7.5 mm Hg) at 1017 °C; 10 kPa (75 mm Hg) at 1216 °C; 100 kPa (750 mm Hg) at 1499 °C
• PubChem Compound: 522689
• Last Modified: Nov 11 2021